Cas no 184039-62-1 (3-methoxythiophene-2-sulfonyl chloride)

• Product Name: 3-methoxythiophene-2-sulfonyl chloride
• CAS No: 184039-62-1
• MF: C₅H₅ClO₃S₂
• MW: 212.674398183823
• CID: 1382164
• PubChem ID: 11298822
• Update Time: 2025-08-05

3-methoxythiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonyl chloride, 3-methoxy-
• 3-methoxythiophene-2-sulfonyl chloride
• AT16615
• AKOS006334833
• 184039-62-1
• 3-methoxy-2-thiophenesulfonyl chloride
• CS-0308092
• DTXSID40461616
• HLKHDXRCRNEXSF-UHFFFAOYSA-N
• 3-methoxythiophene-2-sulfonylchloride
• EN300-107258
• SCHEMBL1760843

• Inchi： 1S/C5H5ClO3S2/c1-9-4-2-3-10-5(4)11(6,7)8/h2-3H,1H3
• InChI Key： HLKHDXRCRNEXSF-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CS1)OC)(=O)=O

Computed Properties

• Exact Mass: 211.93695
• Monoisotopic Mass: 211.9368641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 43.37

Additional information on 3-methoxythiophene-2-sulfonyl chloride

Professional Introduction to 3-methoxythiophene-2-sulfonyl chloride (CAS No. 184039-62-1)

3-methoxythiophene-2-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 184039-62-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those involving heterocyclic structures. The presence of both a methoxy group and a sulfonyl chloride functionality makes it a versatile building block for further chemical modifications, enabling the development of novel therapeutic agents.

The thiophene core of 3-methoxythiophene-2-sulfonyl chloride is a prominent scaffold in medicinal chemistry due to its structural similarity to many natural products and pharmacologically relevant compounds. Thiophene derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfonyl chloride group at the 2-position of the thiophene ring enhances the electrophilicity of the molecule, making it an attractive precursor for nucleophilic substitution reactions. This reactivity is particularly useful in constructing more complex structures, such as sulfonamides and thioureas, which are known for their therapeutic potential.

In recent years, there has been a surge in research focused on developing new therapeutic strategies targeting various diseases, including cancer and neurodegenerative disorders. The unique structural features of 3-methoxythiophene-2-sulfonyl chloride make it a valuable asset in this endeavor. For instance, studies have demonstrated its utility in generating sulfonamide-based inhibitors that interact with specific enzymatic targets. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a lead structure for drug discovery programs.

Moreover, the methoxythiophene moiety has been extensively studied for its role in modulating biological pathways. Research indicates that thiophene derivatives can influence multiple signaling cascades, making them candidates for treating conditions such as chronic inflammation and metabolic disorders. The sulfonyl chloride group further extends the compound's applicability by allowing facile introduction of other functional groups through nucleophilic aromatic substitution reactions. This flexibility is particularly advantageous when designing molecules with tailored pharmacokinetic properties.

The synthesis of 3-methoxythiophene-2-sulfonyl chloride typically involves the chlorosulfonation of 3-methoxythiophene followed by purification to isolate the desired product. Advances in synthetic methodologies have improved the efficiency and yield of this process, making it more accessible for industrial-scale production. The compound's stability under various storage conditions also enhances its practicality as an intermediate in multi-step synthetic routes.

Recent publications have explored the use of 3-methoxythiophene-2-sulfonyl chloride in designing novel antimicrobial agents. The combination of the thiophene ring and sulfonyl chloride group provides a scaffold that can be modified to target bacterial enzymes or interfere with microbial cell wall synthesis. Such derivatives have shown promising activity against drug-resistant strains, underscoring the importance of thiophene-based compounds in addressing global health challenges.

In addition to its pharmaceutical applications, 3-methoxythiophene-2-sulfonyl chloride has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization allows chemists to create polymers with specific properties or agrochemicals with enhanced efficacy. The versatility of this compound underscores its significance across multiple scientific disciplines.

The ongoing development of new synthetic techniques continues to expand the potential applications of 3-methoxythiophene-2-sulfonyl chloride. For example, catalytic methods have been employed to improve the regioselectivity of sulfonylation reactions, leading to higher purity products with fewer byproducts. Such innovations not only streamline the synthesis process but also reduce costs associated with purification and isolation.

Future research directions may focus on exploring the pharmacological effects of novel derivatives derived from 3-methoxythiophene-2-sulfonyl chloride. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly identify promising lead compounds for further development. The integration of these technologies with traditional synthetic approaches will accelerate the discovery pipeline for new therapeutic agents.

In conclusion, 3-methoxythiophene-2-sulfonyl chloride (CAS No. 184039-62-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists developing novel biologically active molecules. As research continues to uncover new uses for this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.